Cas no 97404-16-5 (9H-Thioxanthene-3-carbonylchloride, 9-oxo-, 10,10-dioxide)
97404-16-5 structure
Product Name:9H-Thioxanthene-3-carbonylchloride, 9-oxo-, 10,10-dioxide
CAS No:97404-16-5
MF:C14H7ClO4S
MW:306.720981836319
CID:812928
PubChem ID:58960431
Update Time:2025-04-19
9H-Thioxanthene-3-carbonylchloride, 9-oxo-, 10,10-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 9H-Thioxanthene-3-carbonylchloride, 9-oxo-, 10,10-dioxide
- 9,10,10-trioxothioxanthene-3-carbonyl chloride
- SCHEMBL3386406
- 97404-16-5
- UNII-A2DT9V5X3R
- DTXSID60242949
- A2DT9V5X3R
- EINECS 306-779-6
- Chloride 9-oxo-9H-thioxanthene-3-carbonyl 10,10-dioxide
- 9H-THIOXANTHENE-3-CARBONYL CHLORIDE, 9-OXO-, 10,10-DIOXIDE
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- Inchi: 1S/C14H7ClO4S/c15-14(17)8-5-6-10-12(7-8)20(18,19)11-4-2-1-3-9(11)13(10)16/h1-7H
- InChI Key: FSGCGIQIMWKLGJ-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC2C(C3C=CC=CC=3S(C=2C=1)(=O)=O)=O)=O
Computed Properties
- Exact Mass: 305.9753576g/mol
- Monoisotopic Mass: 305.9753576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 76.7Ų
9H-Thioxanthene-3-carbonylchloride, 9-oxo-, 10,10-dioxide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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